![molecular formula C21H24ClNO3 B4083791 N-(3-chloro-4-methylphenyl)-1-(3,4-dimethoxyphenyl)cyclopentanecarboxamide](/img/structure/B4083791.png)
N-(3-chloro-4-methylphenyl)-1-(3,4-dimethoxyphenyl)cyclopentanecarboxamide
Overview
Description
N-(3-chloro-4-methylphenyl)-1-(3,4-dimethoxyphenyl)cyclopentanecarboxamide, also known as AG490, is a small molecule inhibitor that has been widely used in scientific research. It was first synthesized in 1994 by researchers at the University of Michigan and has since been used in various studies to investigate its mechanism of action and potential therapeutic applications.
Mechanism of Action
N-(3-chloro-4-methylphenyl)-1-(3,4-dimethoxyphenyl)cyclopentanecarboxamide inhibits the activity of JAK enzymes by binding to their catalytic domains and preventing them from phosphorylating their downstream targets. This leads to a reduction in the production of pro-inflammatory cytokines and other signaling molecules that contribute to the development of inflammatory and autoimmune diseases.
Biochemical and Physiological Effects
In addition to its effects on JAK enzymes, this compound has been shown to have other biochemical and physiological effects. It has been found to inhibit the growth of cancer cells in vitro and in vivo, potentially through its effects on other signaling pathways. This compound has also been shown to have neuroprotective effects in animal models of neurodegenerative diseases.
Advantages and Limitations for Lab Experiments
N-(3-chloro-4-methylphenyl)-1-(3,4-dimethoxyphenyl)cyclopentanecarboxamide has several advantages for use in lab experiments. It is a relatively small molecule that can be easily synthesized and modified, making it a useful tool for investigating the mechanisms of various signaling pathways. However, its specificity for JAK enzymes can be a limitation, as it may not be suitable for studying other signaling pathways that are not regulated by JAKs.
Future Directions
There are several potential future directions for research on N-(3-chloro-4-methylphenyl)-1-(3,4-dimethoxyphenyl)cyclopentanecarboxamide. One area of interest is the development of more specific JAK inhibitors that target individual members of the JAK family. Another area of interest is the investigation of this compound's potential as a treatment for neurodegenerative diseases, such as Alzheimer's and Parkinson's disease. Finally, the development of novel synthetic methods for this compound and related compounds could lead to the discovery of new therapeutic targets and applications.
Scientific Research Applications
N-(3-chloro-4-methylphenyl)-1-(3,4-dimethoxyphenyl)cyclopentanecarboxamide has been used extensively in scientific research to investigate its potential therapeutic applications. It has been shown to inhibit the activity of the Janus kinase (JAK) family of enzymes, which play a key role in the regulation of immune and inflammatory responses. As a result, this compound has been studied as a potential treatment for various inflammatory and autoimmune diseases, including rheumatoid arthritis, psoriasis, and multiple sclerosis.
properties
IUPAC Name |
N-(3-chloro-4-methylphenyl)-1-(3,4-dimethoxyphenyl)cyclopentane-1-carboxamide | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H24ClNO3/c1-14-6-8-16(13-17(14)22)23-20(24)21(10-4-5-11-21)15-7-9-18(25-2)19(12-15)26-3/h6-9,12-13H,4-5,10-11H2,1-3H3,(H,23,24) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MJWMWLAYWLCZHZ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C(C=C1)NC(=O)C2(CCCC2)C3=CC(=C(C=C3)OC)OC)Cl | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H24ClNO3 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
373.9 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.